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Compound of Interest

Compound Name: SC-53116

Cat. No.: B1680874 Get Quote

These application notes provide detailed protocols for the use of SC-53116 (Thy-1/CD90, clone

OX7) antibody in immunofluorescence (IF) staining of cultured cells and frozen tissue sections.

The information is intended for researchers, scientists, and drug development professionals.

Product Information
Product Name

Catalog

Number
Clone Isotype

Recommended

Applications

Thy-1/CD90

Antibody
sc-53116 OX7 Mouse IgG1 κ

IF, IHC(P), WB,

IP, FCM

Quantitative Data Summary
The following table summarizes the recommended starting dilutions for immunofluorescence

applications. Optimal dilutions should be determined experimentally by the end-user.

Application Starting Dilution Dilution Range

Immunofluorescence (IF) 1:50 1:50 - 1:500

Signaling Pathway
Thy-1 (CD90) is a glycosylphosphatidylinositol (GPI)-anchored protein that plays a role in

various cellular processes, including T-cell activation, neurite outgrowth, apoptosis, and cell
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adhesion.[1] It participates in multiple signaling cascades by interacting with integrins and

protein tyrosine kinases within lipid rafts.[1]
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Cell Membrane Cytoplasm Nucleus

Thy-1 (CD90) Integrins
(e.g., β2, β3)

 interacts with

Protein Tyrosine Kinases
(e.g., Src Family Kinases)
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Apoptosis
 modulates

FAK
 activates

PI 3-Kinase

RhoA Cell Adhesion

MAPK Cell ProliferationPKC
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1. Cell Seeding
(on coverslips)

2. Fixation
(e.g., 4% PFA, 15 min)

3. Permeabilization
(e.g., 0.3% Triton X-100, 5 min)

4. Blocking
(e.g., 1% BSA, 30-60 min)

5. Primary Antibody Incubation
(SC-53116, 1:50, overnight at 4°C)

6. Secondary Antibody Incubation
(Fluorophore-conjugated, 1-2 hours at RT)

7. Counterstaining
(e.g., DAPI)

8. Mounting
(Antifade medium)

9. Imaging
(Fluorescence Microscope)

 

1. Tissue Freezing & Sectioning
(OCT embedding, 5-10 µm sections)

2. Section Adherence & Fixation
(Air dry, then fix in cold acetone)

3. Blocking
(e.g., 5% serum, 1-2 hours)

4. Primary Antibody Incubation
(SC-53116, 1:50, overnight at 4°C)

5. Secondary Antibody Incubation
(Fluorophore-conjugated, 2 hours at RT)

6. Counterstaining
(e.g., DAPI)

7. Mounting
(Antifade medium)

8. Imaging
(Fluorescence Microscope)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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